Cas no 954590-09-1 (N-(4-fluorophenyl)-2-({6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-({6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl}sulfanyl)acetamide
• CAS No: 954590-09-1
• MF: C₂₁H₁₆FN₅OS₂
• MW: 437.5130443573
• CID: 5876841
• PubChem ID: 16916908
• Update Time: 2025-06-08

N-(4-fluorophenyl)-2-({6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-fluorophenyl)-2-[[6-[4-methyl-2-(3-pyridinyl)-5-thiazolyl]-3-pyridazinyl]thio]-
• N-(4-fluorophenyl)-2-[6-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• AKOS024643227
• N-(4-fluorophenyl)-2-({6-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)acetamide
• 954590-09-1
• F2366-0283
• N-(4-fluorophenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide
• N-(4-fluorophenyl)-2-({6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C21H16FN5OS2/c1-13-20(30-21(24-13)14-3-2-10-23-11-14)17-8-9-19(27-26-17)29-12-18(28)25-16-6-4-15(22)5-7-16/h2-11H,12H2,1H3,(H,25,28)
• InChI Key： NFYUDSRMWGFGTD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1=NN=C(C2SC(C3=CC=CN=C3)=NC=2C)C=C1

Computed Properties

• Exact Mass: 437.07803066g/mol
• Monoisotopic Mass: 437.07803066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 11.94±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-({6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl}sulfanyl)acetamide

Introduction to N-(4-fluorophenyl)-2-({6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl}sulfanyl)acetamide (CAS No. 954590-09-1)

N-(4-fluorophenyl)-2-{(6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl)sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 954590-09-1, represents a novel molecular entity with a complex structural framework that incorporates multiple heterocyclic moieties. The presence of fluorine, thiazole, pyridazine, and pyridine rings within its structure endows it with unique chemical properties and potential biological activities.

The structural complexity of N-(4-fluorophenyl)-2-{(6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl)sulfanyl}acetamide makes it a subject of intense study in medicinal chemistry. The compound's architecture includes a central acetamide moiety linked to a sulfanyl group, which further connects to a pyridazine ring substituted with a thiazole ring. The thiazole ring itself is appended with a pyridine ring at the 2-position, and the entire assembly is attached to a 4-fluorophenyl group. This intricate arrangement of heterocycles suggests potential interactions with biological targets, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by targeting specific enzymes or receptors. The compound N-(4-fluorophenyl)-2-{(6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazin-3-yl)sulfanyl}acetamide has been studied for its potential to interact with various biological systems. Its molecular structure suggests that it may possess properties such as enzyme inhibition or receptor binding affinity, which are crucial for the development of therapeutic agents.

The fluorine atom in the 4-fluorophenyl group is particularly noteworthy due to its ability to influence the electronic properties of the molecule. Fluorinated aromatic compounds are well-known for their enhanced metabolic stability and improved binding affinity to biological targets. This feature makes N-(4-fluorophenyl)-2-{(6-4-methyl-2-(pyridin-3-yli)-1,3-thiazolazole-pyridazine-sulfanyl)acetamide} a promising candidate for further development as a pharmacological agent.

The sulfanyl group in the compound's structure also plays a critical role in its potential biological activity. Sulfanyl groups are known to participate in various chemical reactions and can form stable bonds with biological targets. This moiety may contribute to the compound's ability to interact with enzymes or receptors in a specific manner, thereby influencing cellular processes.

The pyridazine and thiazole rings are particularly interesting from a pharmacological perspective. These heterocyclic systems have been extensively studied for their potential to modulate biological pathways. Pyridazines are known for their ability to act as scaffolds in drug design, while thiazole derivatives have shown promise in various therapeutic applications. The combination of these rings in N-(4-fluorophenyl)-2-{(6-methyl-pyridin-pyridazine-sulfanyl-thiazole-pyridazine-sulfanyl)acetamide} suggests that it may possess multiple points of interaction with biological targets, enhancing its potential as a therapeutic agent.

In recent research, N-(4-fluorophenyl)-2-{(6-methyl-pyridin-pyridazine-sulfanyl-thiazole-pyridazine-sulfanyl)acetamide has been investigated for its potential role in modulating inflammatory pathways. Studies have shown that compounds with similar structural features can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of multiple heterocyclic moieties in this compound may contribute to its ability to interact with these enzymes and modulate inflammatory responses.

The synthesis of N-(4-fluorophenyl)-2-{(6-methyl-pyridin-pyridazine-sulfanyl-thiazole-pyridazine-sulfanyl)acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful construction of each heterocyclic moiety and their subsequent functionalization to achieve the desired final structure. This process requires precise control over reaction conditions and reagent selection to ensure high yield and purity.

The compound's potential applications extend beyond inflammation modulation. Its structural features suggest that it may also interact with other biological targets, such as kinases and transcription factors. These interactions could lead to the development of new therapeutic agents for various diseases, including cancer and neurological disorders.

In conclusion, N-(4-fluorophenyl)-2-{(6-methyl-pyridin-pyridazine-sulfanyl-thiazole-pyridazine-sulfanyl)acetamide (CAS No. 95459009) is a novel organic compound with a complex structural framework that holds significant promise for pharmaceutical applications. Its unique combination of fluorine-containing aromatic rings, sulfanyl groups, pyridazine rings, and thiazole moieties makes it an attractive candidate for further exploration in drug discovery. Recent research has highlighted its potential role in modulating inflammatory pathways and interacting with other biological targets, suggesting broad therapeutic applications.